6-Methyltridecane
Overview
Description
6-Methyltridecane is a hydrocarbon compound that belongs to the family of alkanes. It is a long-chain hydrocarbon with a molecular formula of C14H30. The compound is mainly synthesized through the fractional distillation of petroleum. It is used in various scientific research applications, including biochemical and physiological studies.
Mechanism Of Action
The mechanism of action of 6-Methyltridecane is not well understood. However, it is believed to act as a pheromone in insects. It is also known to have an effect on the behavior of certain animals, including dogs.
Biochemical And Physiological Effects
6-Methyltridecane has been found to have various biochemical and physiological effects. It has been shown to have an effect on the feeding behavior of certain insects. Moreover, it has been found to have an effect on the growth and development of certain plants.
Advantages And Limitations For Lab Experiments
One of the advantages of using 6-Methyltridecane in lab experiments is its availability. It is easily synthesized through the fractional distillation of petroleum. Moreover, it is relatively inexpensive compared to other reference compounds. However, one of the limitations of using 6-Methyltridecane is its limited solubility in water. This makes it difficult to use in aqueous solutions.
Future Directions
There are several future directions for the use of 6-Methyltridecane in scientific research. One of the areas of interest is the use of 6-Methyltridecane as a pheromone in insect control. Moreover, there is a growing interest in the use of 6-Methyltridecane as a marker compound in the analysis of plant volatiles. Furthermore, there is a need to explore the potential biochemical and physiological effects of 6-Methyltridecane on various organisms.
Conclusion:
In conclusion, 6-Methyltridecane is a hydrocarbon compound that is synthesized through the fractional distillation of petroleum. It is widely used in scientific research applications, including as a reference standard in GC-MS analysis and as a marker compound in the analysis of insect pheromones. Moreover, it has various biochemical and physiological effects and has advantages and limitations for use in lab experiments. There are several future directions for the use of 6-Methyltridecane in scientific research.
Synthesis Methods
6-Methyltridecane is synthesized through the fractional distillation of petroleum. The process involves heating the petroleum to a high temperature to vaporize the hydrocarbons. The vapor is then passed through a fractionating column, where it is separated into different fractions based on their boiling points. 6-Methyltridecane is obtained as a byproduct of this process.
Scientific Research Applications
6-Methyltridecane is widely used in scientific research applications. It is used as a reference standard in gas chromatography-mass spectrometry (GC-MS) analysis of complex mixtures. It is also used as a marker compound in the analysis of insect pheromones. Moreover, it is used as a reference compound in the analysis of plant volatiles.
properties
CAS RN |
13287-21-3 |
|---|---|
Product Name |
6-Methyltridecane |
Molecular Formula |
C14H30 |
Molecular Weight |
198.39 g/mol |
IUPAC Name |
6-methyltridecane |
InChI |
InChI=1S/C14H30/c1-4-6-8-9-11-13-14(3)12-10-7-5-2/h14H,4-13H2,1-3H3 |
InChI Key |
SOMJQWRITYTQJL-UHFFFAOYSA-N |
SMILES |
CCCCCCCC(C)CCCCC |
Canonical SMILES |
CCCCCCCC(C)CCCCC |
Other CAS RN |
13287-21-3 |
synonyms |
6-Methyltridecane |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
